Cas no 1355238-01-5 (6-(4-Acetyl-piperazin-1-yl)-2-methyl-pyridine-3-carbaldehyde)

• Product Name: 6-(4-Acetyl-piperazin-1-yl)-2-methyl-pyridine-3-carbaldehyde
• CAS No: 1355238-01-5
• MF: C₁₃H₁₇N₃O₂
• MW: 247.292982816696
• CID: 5179348
• Update Time: 2025-08-03

6-(4-Acetyl-piperazin-1-yl)-2-methyl-pyridine-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 6-(4-Acetyl-piperazin-1-yl)-2-methyl-pyridine-3-carbaldehyde
• 3-Pyridinecarboxaldehyde, 6-(4-acetyl-1-piperazinyl)-2-methyl-

• Inchi： 1S/C13H17N3O2/c1-10-12(9-17)3-4-13(14-10)16-7-5-15(6-8-16)11(2)18/h3-4,9H,5-8H2,1-2H3
• InChI Key： GMWLNEFDDDTXRX-UHFFFAOYSA-N
• SMILES： C1(C)=NC(N2CCN(C(C)=O)CC2)=CC=C1C=O

Additional information on 6-(4-Acetyl-piperazin-1-yl)-2-methyl-pyridine-3-carbaldehyde

Comprehensive Overview of 6-(4-Acetyl-piperazin-1-yl)-2-methyl-pyridine-3-carbaldehyde (CAS No. 1355238-01-5)

6-(4-Acetyl-piperazin-1-yl)-2-methyl-pyridine-3-carbaldehyde (CAS No. 1355238-01-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique molecular structure combining a pyridine ring with an acetyl-piperazine moiety, serves as a key intermediate in the synthesis of various bioactive molecules. Researchers and industry professionals are increasingly interested in its potential applications, particularly in drug discovery and development.

The compound's CAS number 1355238-01-5 is a critical identifier for regulatory and scientific documentation, ensuring precise communication across global research communities. Its structure features a 2-methyl-pyridine-3-carbaldehyde core, which is functionalized with a 4-acetyl-piperazine group, enhancing its reactivity and versatility in synthetic chemistry. This combination makes it a valuable building block for constructing complex molecules with potential therapeutic benefits.

In recent years, the demand for 6-(4-Acetyl-piperazin-1-yl)-2-methyl-pyridine-3-carbaldehyde has risen due to its relevance in targeting kinase inhibitors and G-protein-coupled receptors (GPCRs), which are hot topics in modern drug discovery. Kinase inhibitors, for instance, are a major focus in oncology research, and this compound's structural features align well with the design of such inhibitors. Additionally, its piperazine component is frequently explored in central nervous system (CNS) drug development, addressing conditions like anxiety and depression.

From a synthetic perspective, the aldehyde functional group in 6-(4-Acetyl-piperazin-1-yl)-2-methyl-pyridine-3-carbaldehyde offers a reactive site for further derivatization, enabling the creation of diverse chemical libraries. This property is particularly valuable in high-throughput screening (HTS) and combinatorial chemistry, where rapid generation of compound variants is essential for identifying lead candidates. The compound's stability and solubility profile also make it suitable for various experimental conditions, further enhancing its utility in research settings.

Another area of interest is the compound's potential role in antibacterial and antifungal applications. With the growing concern over antimicrobial resistance (AMR), researchers are actively seeking novel chemical scaffolds to combat resistant strains. The pyridine and piperazine motifs in this compound have demonstrated activity against microbial targets, making it a candidate for further investigation in this critical field.

For those sourcing 6-(4-Acetyl-piperazin-1-yl)-2-methyl-pyridine-3-carbaldehyde, quality and purity are paramount. Reputable suppliers provide detailed analytical data, including HPLC, NMR, and mass spectrometry results, to ensure compliance with research standards. Storage recommendations typically include keeping the compound in a cool, dry environment, protected from light to maintain its stability over time.

In summary, 6-(4-Acetyl-piperazin-1-yl)-2-methyl-pyridine-3-carbaldehyde (CAS No. 1355238-01-5) is a multifaceted compound with broad applications in medicinal chemistry and drug development. Its structural features align with current research trends, including kinase inhibition, CNS drug design, and antimicrobial research. As scientific exploration continues, this compound is poised to play a pivotal role in advancing therapeutic innovations.